3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one

• IUPAC Name: 8-(diethylaminomethyl)-7-hydroxy-3-(4-phenylphenoxy)chromen-4-one
• InChI: InChI=1S/C26H25NO4/c1-3-27(4-2)16-22-23(28)15-14-21-25(29)24(17-30-26(21)22)31-20-12-10-19(11-13-20)18-8-6-5-7-9-18/h5-15,17,28H,3-4,16H2,1-2H3
• InChI Key: HEDHREYQKRQWIN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC=C(C2=O)OC3=CC=C(C=C3)C4=CC=CC=C4)O
• Molecular Formula: C26H25NO4
• Molecular Weight: 415.5 g/mol

Description

3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that can bind to calcium ions and prevent them from entering cells. BAPTA-AM has a wide range of applications in various fields of research, including neuroscience, cell biology, and pharmacology.

Mechanism of Action

3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one works by binding to calcium ions and preventing them from entering cells. Calcium ions play a critical role in many cellular processes, including muscle contraction, neurotransmitter release, and gene expression. By chelating calcium ions, 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one can disrupt these processes and provide insights into the role of calcium signaling in various cellular and physiological processes.
Biochemical and Physiological Effects:
3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one has a wide range of biochemical and physiological effects. It can inhibit calcium-dependent enzymes, such as protein kinases and phosphatases, and alter the function of ion channels and transporters. 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one can also affect cellular metabolism and energy production by altering the activity of mitochondrial enzymes. In addition, 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one can induce cell death and apoptosis by disrupting calcium-dependent signaling pathways.

Advantages and Limitations for Lab Experiments

3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one has several advantages for lab experiments. It is a highly specific calcium chelator that can selectively bind to calcium ions and prevent their entry into cells. 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one is also cell-permeable, which allows it to enter cells and chelate intracellular calcium ions. However, 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one has some limitations for lab experiments. It can be toxic to cells at high concentrations, and its effects can be influenced by factors such as pH and temperature.

Future Directions

There are several future directions for research involving 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one. One area of research is the development of new calcium chelators with improved specificity and lower toxicity. Another area of research is the use of 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one in the study of calcium signaling in disease states, such as Alzheimer's disease and cancer. Additionally, 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one can be used in the development of new drugs that target calcium signaling pathways for the treatment of various diseases.

Synthesis Methods

3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis process involves the reaction of 7-hydroxycoumarin with diethylamine, followed by the reaction of the resulting compound with 4-bromobiphenyl. The final step involves the reaction of the resulting compound with acryloyl chloride to produce 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one.

Scientific Research Applications

3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one is widely used in scientific research due to its ability to chelate calcium ions. It is used to study the role of calcium ions in various cellular processes, including cell signaling, apoptosis, and gene expression. 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one is also used to study the role of calcium ions in synaptic transmission and plasticity in the brain. In addition, 3-(4-biphenylyloxy)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one is used in pharmacological research to study the effects of calcium channel blockers and other drugs that target calcium signaling pathways.